2-Chloro-5-(4,4,4-trifluorobutoxy)benzoic acid

• Molecular Formula: C11H10ClF3O3
• Molecular Weight: 282.64 g/mol
• IUPAC Name: 2-chloro-5-(4,4,4-trifluorobutoxy)benzoic acid
• InChI: InChI=1S/C11H10ClF3O3/c12-9-3-2-7(6-8(9)10(16)17)18-5-1-4-11(13,14)15/h2-3,6H,1,4-5H2,(H,16,17)
• InChI Key: CSEGVTJTXIWNLZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCCCC(F)(F)F)C(=O)O)Cl

Description

2-Chloro-5-(4,4,4-trifluorobutoxy)benzoic acid is a useful research compound. Its molecular formula is C11H10ClF3O3 and its molecular weight is 282.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 2-chloro-5-(4,4,4-trifluorobutoxy)benzoate (74 mg) in MeOH (1 mL) was added 1M aqueous lithium hydroxide solution (0.99 mL) and the reaction mixture was stirred at room temperature for 12 hours. The reaction mixture was stirred under ice-cooling, and 2M hydrochloric acid was added slowly to acidify to pH 2-3. The precipitated solid was filtered, washed with water, and dried under reduced pressure to obtain the titled compound (49 mg) as a colorless powder.